2-[(1,2-Dichloroethenyl)oxy]benzene-1-sulfonyl isocyanate

• CAS RN: 89412-55-5
• Molecular Formula: C9H5Cl2NO4S
• Molecular Weight: 294.11 g/mol
• IUPAC Name: 2-(1,2-dichloroethenoxy)-N-(oxomethylidene)benzenesulfonamide
• InChI: InChI=1S/C9H5Cl2NO4S/c10-5-9(11)16-7-3-1-2-4-8(7)17(14,15)12-6-13/h1-5H
• InChI Key: IQMPPOHFBMEBTB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC(=CCl)Cl)S(=O)(=O)N=C=O

Description

2-[(1,2-Dichloroethenyl)oxy]benzene-1-sulfonyl isocyanate is a useful research compound. Its molecular formula is C9H5Cl2NO4S and its molecular weight is 294.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

9.8 g of N-[2-(1,2-dichlorovinyloxy)phenylsulfonyl]-N'-methyl urea are solved in 200 ml of chlorobenzene. The solution is dried by azeotropic destilling off of 20 ml of the solvent. 5.3 g of phosgene are introduced into this solution within 45 minutes at a temperature of 120°-130° C. Evaporation of the reaction mixture to dryness yields 8.7 g of 2-(1,2-dichlorovinyloxy)phenylsulfonyl-isocyanate in form of a yellowish oil.

Synthesis routes and methods II

Procedure details